Cas no 183673-68-9 (1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin)
1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin Chemical and Physical Properties
Names and Identifiers
-
- 1-T-BOC-PIPERIDINE-4-SPIRO-5'-[1',3'-BIS-T-BOC]-HYDANTOIN
- 1-t-Boc-piperidine-4-spiro-5’-[1’,3’-bis-t-boc]hydantoin
- 1-T-BOC-PIPERIDINE-4-SPIRO-5’-(1’,3’-BIS-T-BOC)-HYDANTOIN
- 1-t-Boc-piperidine-4-spiro-5’-[1’,3’-bis-t-boc]-hydantoin
- tritert-butyl 2,4-dioxo-1,3,8-triazaspiro[4.5]decane-1,3,8-tricarboxylate
- Tri-Tert-Butyl 2,4-Dioxo-1,3,8-Triazaspiro[4.5]Decane-1,3,8-Tricarboxylate
- tri-tert-butyl 2,4-dioxo-1,3,8-triazaspiro[4.5]decane-1,3,8-tricarboxylate(WXC03855)
- 2,4-Dioxo-1,3,8-triazaspiro[4.5]decane-1,3,8-tricarboxylic Acid 1,3,8-Tris(1,1-diMethylethyl) Ester
- 1-t-Boc-piperidine-4-spiro-5'-[1',3'-bis-t-boc]hydantoin
- 2,4-dioxo-1,3,8-triaza-spiro[4,5]decane-1,3,8-tricarboxylic acid tri-tert butyl ester
- MFCD03425516
- CS-0036916
- SY040233
- W12460
- AC1MTQJD
- GVANXWWDBFXDBQ-UHFFFAOYSA-N
- 183673-68-9
- 1,3,8-Tri(Boc)-1,3,8-triazaspiro[4.5]decane-2,4-dione
- DTXSID10394705
- Tri-t-butyl 2,4-dioxo-1,3,8-triazaspiro[4.5]decane-1,3,8-tricarboxylate
- 1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin
-
- MDL: MFCD03425516
- Inchi: 1S/C22H35N3O8/c1-19(2,3)31-16(28)23-12-10-22(11-13-23)14(26)24(17(29)32-20(4,5)6)15(27)25(22)18(30)33-21(7,8)9/h10-13H2,1-9H3
- InChI Key: GVANXWWDBFXDBQ-UHFFFAOYSA-N
- SMILES: O=C1C2(CCN(C(=O)OC(C)(C)C)CC2)N(C(=O)OC(C)(C)C)C(N1C(=O)OC(C)(C)C)=O
Computed Properties
- Exact Mass: 469.24200
- Monoisotopic Mass: 469.24241508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 839
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 123Ų
Experimental Properties
- Melting Point: 242-244°C
- PSA: 122.76000
- LogP: 3.70420
1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B663125-250mg |
1-t-Boc-piperidine-4-spiro-5’-[1’,3’-bis-t-boc]hydantoin |
183673-68-9 | 250mg |
$ 110.00 | 2023-09-08 | ||
| TRC | B663125-500mg |
1-t-Boc-piperidine-4-spiro-5’-[1’,3’-bis-t-boc]hydantoin |
183673-68-9 | 500mg |
$ 150.00 | 2023-09-08 | ||
| TRC | B663125-1g |
1-t-Boc-piperidine-4-spiro-5’-[1’,3’-bis-t-boc]hydantoin |
183673-68-9 | 1g |
$ 270.00 | 2023-09-08 | ||
| TRC | B663125-2g |
1-t-Boc-piperidine-4-spiro-5’-[1’,3’-bis-t-boc]hydantoin |
183673-68-9 | 2g |
$ 540.00 | 2023-04-18 | ||
| TRC | B663125-5g |
1-t-Boc-piperidine-4-spiro-5’-[1’,3’-bis-t-boc]hydantoin |
183673-68-9 | 5g |
$ 1183.00 | 2023-04-18 | ||
| Chemenu | CM212398-5g |
Tri-tert-butyl 2,4-dioxo-1,3,8-triazaspiro[4.5]decane-1,3,8-tricarboxylate |
183673-68-9 | 97% | 5g |
$528 | 2021-08-04 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY040233-5g |
1,3,8-Tri(Boc)-1,3,8-triazaspiro[4.5]decane-2,4-dione |
183673-68-9 | ≥95% | 5g |
¥5212.90 | 2025-04-17 | |
| Chemenu | CM212398-5g |
Tri-tert-butyl 2,4-dioxo-1,3,8-triazaspiro[4.5]decane-1,3,8-tricarboxylate |
183673-68-9 | 97% | 5g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | D763520-100mg |
1-T-BOC-PIPERIDINE-4-SPIRO-5'-[1',3'-BIS-T-BOC]-HYDANTOIN |
183673-68-9 | 95% | 100mg |
$180 | 2024-06-06 | |
| eNovation Chemicals LLC | D763520-250mg |
1-T-BOC-PIPERIDINE-4-SPIRO-5'-[1',3'-BIS-T-BOC]-HYDANTOIN |
183673-68-9 | 95% | 250mg |
$255 | 2024-06-06 |
1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin Suppliers
1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
Additional information on 1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin
Comprehensive Guide to 1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin (CAS No. 183673-68-9): Properties, Applications, and Market Insights
1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin (CAS No. 183673-68-9) is a specialized spirocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its unique piperidine and hydantoin structural motifs, serves as a critical intermediate in the synthesis of complex molecules. Its t-Boc (tert-butoxycarbonyl) protecting groups enhance its stability, making it invaluable for multi-step synthetic processes. Researchers and manufacturers increasingly seek this compound due to its versatility in drug discovery and development.
The molecular structure of 1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin features a spiro junction connecting the piperidine and hydantoin rings, which contributes to its conformational rigidity. This rigidity is advantageous in designing bioactive compounds with precise stereochemistry. The t-Boc groups further facilitate selective deprotection, enabling controlled modifications during synthesis. Such properties align with current trends in fragment-based drug design (FBDD) and proteolysis-targeting chimeras (PROTACs), where modular building blocks are essential.
In pharmaceutical applications, 1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin is often employed as a precursor for central nervous system (CNS) drugs. Its piperidine moiety is a common pharmacophore in neuromodulators, while the hydantoin ring is prevalent in anticonvulsants and kinase inhibitors. Recent studies highlight its potential in targeting neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, addressing a growing global health concern. This connection to neuroprotection and disease-modifying therapies makes it a hotspot for academic and industrial research.
The synthetic versatility of CAS No. 183673-68-9 extends to peptide mimetics and macrocyclic compounds, which are pivotal in developing next-generation therapeutics. With the rise of AI-driven drug discovery, computational chemists frequently explore this compound’s 3D conformations to predict binding affinities. Searches for "spirocyclic drug candidates" and "t-Boc-protected intermediates" have surged, reflecting its relevance in modern medicinal chemistry.
From a market perspective, the demand for 1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin is driven by the expanding biopharmaceutical sector. Suppliers emphasize high-purity grades to meet stringent regulatory standards, particularly for Good Manufacturing Practice (GMP) compliance. Environmental sustainability is another key focus, with manufacturers adopting green chemistry principles to reduce waste during synthesis. These trends resonate with queries like "sustainable synthesis of spiro compounds" and "GMP-certified chemical suppliers," underscoring the compound’s commercial and ecological significance.
In conclusion, 1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin (CAS No. 183673-68-9) stands at the intersection of innovation and practicality. Its structural complexity, therapeutic potential, and alignment with cutting-edge research trends make it a compound of enduring interest. As the scientific community continues to explore its applications, this molecule will likely remain a cornerstone in advanced drug development and materials science.
183673-68-9 (1-t-Boc-piperidine-4-spiro-5’-1’,3’-bis-t-bochydantoin) Related Products
- 139938-07-1(Carbamic acid,[2-[cyclohexyl[(cyclohexylamino)carbonyl]amino]-1,1-dimethyl-2-oxoethyl]-, 1,1-dimethylethyl ester)
- 501127-16-8(1,3,8-Triazaspiro[4.5]decane-3,8-dicarboxylic acid, 1-ethyl-2,4-dioxo-,bis(1,1-dimethylethyl) ester)
- 477584-19-3(Carbamic acid, [[(5R,6R)-2,4-dioxo-1,3-diazaspiro[4.5]dec-6-yl]methyl]-, 1,1-dimethylethyl ester, rel- (9CI))
- 74201-83-5(Carbamic acid, [(1S)-1-[[cyclohexyl[(cyclohexylamino)carbonyl]amino]carbonyl]-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI))
- 89843-05-0(Carbamic acid,[3-methyl-1-[[(1-methylethyl)[[(1-methylethyl)amino]carbonyl]amino]carbonyl]butyl]-, 1,1-dimethylethyl ester, (S)-)
- 501127-15-7(1,3,8-Triazaspiro[4.5]decane-3,8-dicarboxylic acid, 2,4-dioxo-,bis(1,1-dimethylethyl) ester)
- 887120-96-9(tert-butyl 2,4-dioxo-1,3,9-triazaspiro[4.5]decane-9-carboxylate)
- 183673-70-3(Tert-butyl 2,4-dioxo-1,3,8-triazaspiro[4.5]decane-8-carboxylate)
- 477584-32-0(Carbamic acid, (2,4-dioxo-1,3-diazaspiro[4.5]dec-6-yl)-, 1,1-dimethylethyl ester (9CI))
- 1391738-60-5(Tert-butyl 2,4-dioxo-1,3,7-triazaspiro[4.4]nonane-7-carboxylate)